Cas no 51795-98-3 (Benzene, [(7-bromoheptyl)oxy]-)

• Product Name: Benzene, [(7-bromoheptyl)oxy]-
• CAS No: 51795-98-3
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 361372
• PubChem ID: 10516252
• Update Time: 2025-04-19

Benzene, [(7-bromoheptyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(7-bromoheptyl)oxy]-
• 7-bromoheptoxybenzene
• DTXSID00441171
• 1-Bromo-7-phenoxyheptane
• 51795-98-3
• SCHEMBL7008145
• 7-PHENOXYHEPTYL BROMIDE
• OJCPJTXRPNMPIT-UHFFFAOYSA-N

• Inchi： 1S/C13H19BrO/c14-11-7-2-1-3-8-12-15-13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11-12H2
• InChI Key： OJCPJTXRPNMPIT-UHFFFAOYSA-N
• SMILES： BrCCCCCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.06197
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23